4-Methylcyclohex-3-enecarbaldehyde
Overview
Description
4-Methylcyclohex-3-enecarbaldehyde is a chemical compound with the molecular formula C8H12O and a molecular weight of 124.18 . It has a cyclic structure with a methyl group and an aldehyde group .
Synthesis Analysis
This compound can be synthesized from 4-methylcyclohexanone through an oxidation-reduction reaction . A reference for this synthesis can be found in the Journal of the American Chemical Society, 92, p. 3126, 1970 .Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexene ring with a methyl group attached to the 4th carbon and an aldehyde group attached to the 3rd carbon .Physical and Chemical Properties Analysis
This compound is a colorless to pale yellow liquid with a strong, irritating odor . It has a density of 0.998g/cm3 . It has a boiling point of 176.1ºC at 760 mmHg . It is soluble in organic solvents such as alcohols and ethers .Scientific Research Applications
Enantioselective Synthesis
4-Methylcyclohex-3-enecarbaldehyde has been utilized in enantioselective organocatalytic syntheses. A notable application is in the enantioselective organocatalyzed carbo [3 + 3] cascade cycloaddition of α,β-unsaturated aldehydes. This process leads to the synthesis of various chiral compounds, such as (−)-isopulegol hydrate, (−)-cubebaol, and intermediates in the total synthesis of lycopodium alkaloid magellanine (Hong et al., 2006).
Synthesis of Precursors for Natural Products
This compound derivatives are used in the synthesis of precursors for various natural products. For instance, the synthesis of (R)-(+)-4-methylcyclohex-2-ene-1-one from (R)-(+)-pulegone, which is a key step in creating various natural product derivatives, demonstrates this application (Tun & Herzon, 2012).
Optical Resolution and Stereochemistry
The compound has also been used in studies focused on the optical resolution and stereochemistry of related chemical entities. For instance, efficient optical resolution of related compounds through enantioselective inclusion complexation with optically active host compounds has been reported (Toda, Miyamoto, & Ohta, 1994).
Kinetic and Mechanistic Studies
This compound and its derivatives are important in studying reaction kinetics and mechanisms. These studies help in understanding the structural and reactivity aspects of cyclic compounds, which is crucial in designing more efficient synthetic pathways for various organic molecules. For example, the study of dehydration of related cyclohexanol compounds provides insights into reaction mechanisms and product distributions (Friesen & Schretzman, 2011).
Safety and Hazards
Properties
IUPAC Name |
4-methylcyclohex-3-ene-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O/c1-7-2-4-8(6-9)5-3-7/h2,6,8H,3-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPHGCKOZJCGDTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC(CC1)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60884404 |
Source
|
| Record name | 3-Cyclohexene-1-carboxaldehyde, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60884404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7560-64-7 |
Source
|
| Record name | 4-Methyl-3-cyclohexene-1-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7560-64-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Cyclohexene-1-carboxaldehyde, 4-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007560647 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Cyclohexene-1-carboxaldehyde, 4-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Cyclohexene-1-carboxaldehyde, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60884404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methylcyclohex-3-enecarbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.594 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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